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Compound of Interest

Compound Name: IR-806

Cat. No.: B12066224 Get Quote

Essential Safety and Handling Guide for IR-806
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of IR-806. Adherence to these guidelines is critical to ensure

personal safety and proper management of this chemical agent in the laboratory.

Overview and Hazard Summary
IR-806 is a near-infrared (NIR) cyanine dye, recognized for its photosensitive properties.[1] It is

classified as a combustible solid and requires careful handling to prevent ignition and

exposure.[2] As a photosensitive material, it is susceptible to degradation upon exposure to

light, which necessitates specific storage and handling considerations.[3]

Chemical and Physical Properties

Property Value

CAS Number 757960-10-4

Physical Form Solid

Storage Class Combustible Solid[2]
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory for all personnel handling

IR-806. The following table outlines the minimum required PPE.

Body Part Required PPE Specifications and Notes

Hands Chemical Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always double-

glove. Check manufacturer's

data for breakthrough times.

Eyes/Face
Safety Goggles and Face

Shield

Goggles must be splash-proof.

A face shield must be worn

over the goggles when

handling solutions or powders.

[2]

Respiratory
N95 (US) or equivalent

Respirator

A NIOSH-approved N95

respirator is the minimum

requirement for handling the

solid form to prevent inhalation

of dust particles.[2]

Body Laboratory Coat
A buttoned lab coat is the

minimum requirement.

Feet Closed-toe Shoes
Shoes must be made of a non-

porous material.

Safe Handling and Operational Plan
Due to its photosensitive nature, all procedures involving IR-806 should be conducted in an

area with controlled lighting.

Step-by-Step Handling Protocol:

Preparation:
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Ensure the work area is clean and uncluttered.

Designate a specific area for handling IR-806.

Verify that an eyewash station and safety shower are readily accessible.

Confirm that all required PPE is available and in good condition.

Donning PPE:

Wash hands thoroughly.

Put on the inner pair of chemical-resistant gloves.

Don the laboratory coat, ensuring it is fully buttoned.

Fit the N95 respirator, performing a seal check.

Put on safety goggles, followed by the face shield.

Don the outer pair of chemical-resistant gloves, ensuring the cuffs overlap with the sleeves

of the lab coat.

Handling IR-806:

Work in a well-ventilated area, preferably within a chemical fume hood.

Handle the solid material carefully to avoid generating dust.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

As IR-806 is photosensitive, use dark-colored or opaque containers for storage and during

experiments.[3] Where possible, cover containers with aluminum foil to minimize light

exposure.[3]

Avoid working in brightly lit areas.[3]

Emergency Procedures
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First Aid Measures

Exposure Route First Aid Protocol

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Accidental Release Measures

In the event of a spill, evacuate the area and prevent entry of unnecessary personnel. Wearing

the appropriate PPE, cover the spill with an absorbent material and collect it into a sealed

container for disposal. Ensure the area is decontaminated after cleanup.

Storage and Disposal Plan
Storage:

Store IR-806 in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.

[3] Keep away from sources of ignition. Recommended storage temperatures are -20°C for

short-term and -80°C for long-term use.

Disposal:

All waste containing IR-806, including contaminated PPE and cleaning materials, must be

disposed of as hazardous waste. Follow all local, state, and federal regulations for hazardous

waste disposal. Do not dispose of down the drain or in regular trash.
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Workflow for Safe Handling of IR-806
Safe Handling and Disposal Workflow for IR-806

Preparation

Handling

Post-Handling & Disposal

Emergency Response

1. Prepare Work Area
(Clean, Designated Zone)

2. Verify Safety Equipment
(Eyewash, Shower)

3. Don Appropriate PPE

4. Handle in Controlled Light
(Fume Hood, Dimmed Area)

5. Use Light-Resistant Containers Spill Response Exposure Response

6. Decontaminate Work Surface

7. Doff PPE Correctly

8. Dispose of Waste
(Hazardous Waste Stream)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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